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Compound of Interest

Compound Name: 4-Methylsalicylic acid

Cat. No.: B117786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-Methylsalicylic
acid in various solvents. Due to the limited availability of extensive quantitative data for this

specific compound, this guide presents the currently available information, highlights areas with

conflicting data, and offers a detailed experimental protocol for researchers to determine

solubility in their own laboratories. For comparative purposes, this guide also discusses the

solubility of the parent compound, salicylic acid, for which more extensive data is available.

Introduction to 4-Methylsalicylic Acid
4-Methylsalicylic acid (4-MSA) is an organic compound with the chemical formula C₈H₈O₃. It

is a derivative of salicylic acid with a methyl group at the 4-position of the benzene ring. Like

salicylic acid, it possesses both a carboxylic acid and a phenol functional group, which dictate

its chemical properties and solubility behavior. It is a white solid that is known to be soluble in

basic aqueous solutions and polar organic solvents[1]. Understanding its solubility is crucial for

various applications, including drug formulation, chemical synthesis, and purification processes.

Quantitative and Qualitative Solubility Data for 4-
Methylsalicylic Acid
The available solubility data for 4-Methylsalicylic acid is summarized below. It is important to

note the inconsistencies in the qualitative descriptions for some solvents.
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Table 1: Solubility of 4-Methylsalicylic Acid in Various Solvents

Solvent Type
Temperatur
e (°C)

Solubility Data Type
Reference(s
)

Water Inorganic 20 10 g/L Quantitative [2][3]

Supercritical

CO₂
Non-polar 35.05 - 55.05

8.3 x 10⁻⁶ to

5.9 x 10⁻⁴

(mole

fraction)

Quantitative [4]

Methanol Polar Protic Not Specified

"Slightly

soluble" /

"Soluble"

Qualitative [2][3][5][6]

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic Not Specified

"Slightly

soluble" / "≥

100 mg/mL"

Qualitative [2][3][6][7]

Chloroform Non-polar Not Specified

"Slightly

soluble

(sonicated)"

Qualitative [2][3][6]

Basic Water Aqueous Not Specified "Soluble" Qualitative [1]

Polar Organic

Solvents
- Not Specified "Soluble" Qualitative [1]

Discussion of Data:

Water: The solubility of 4-Methylsalicylic acid in water is quantitatively established at 10 g/L

at 20°C[2][3].

Supercritical Carbon Dioxide: A detailed study has been conducted on the solubility of 4-MSA

in supercritical CO₂, indicating its potential for use in supercritical fluid extraction or

chromatography[4].

Methanol and DMSO: There is significant conflicting information regarding the solubility in

these common laboratory solvents. While some sources describe it as "slightly soluble"[2][3]
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[6], others indicate good solubility[5][7]. This discrepancy highlights the need for further

experimental verification. The high solubility in DMSO (≥ 100 mg/mL) reported by one

supplier suggests it could be a suitable solvent for preparing stock solutions[7].

Chloroform: The compound is described as "slightly soluble" with sonication, suggesting that

mechanical energy can aid in its dissolution in this non-polar solvent[2][3][6].

General Trends: As expected from its chemical structure, 4-Methylsalicylic acid is generally

soluble in basic water (due to the deprotonation of the carboxylic acid and phenolic hydroxyl

groups to form more soluble salts) and polar organic solvents[1].

Comparative Solubility with Salicylic Acid
To provide further context, the solubility of the parent compound, salicylic acid, is presented in

Table 2. The presence of the methyl group in 4-Methylsalicylic acid is expected to slightly

increase its lipophilicity and may influence its solubility relative to salicylic acid.

Table 2: Solubility of Salicylic Acid in Common Solvents at 25°C (298.15 K)

Solvent Solubility (g/L) Reference(s)

Water 2.24 [8]

Methanol 397 [9]

Ethanol 325.38 [10]

Acetone 475 [11]

Ethyl Acetate 394 [9][10]

The significantly higher solubility of salicylic acid in polar organic solvents like methanol,

ethanol, acetone, and ethyl acetate compared to water is evident. It is plausible that 4-
Methylsalicylic acid follows a similar trend, although likely with different absolute solubility

values.

Experimental Protocol for Determining the Solubility
of 4-Methylsalicylic Acid
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For researchers who need to determine the solubility of 4-Methylsalicylic acid in a specific

solvent system, the following gravimetric method, adapted from protocols for salicylic acid, is

recommended[10][12].

Objective: To determine the equilibrium solubility of 4-Methylsalicylic acid in a given solvent at

a specific temperature.

Materials:

4-Methylsalicylic acid (high purity)

Solvent of interest (analytical grade)

Thermostatically controlled shaker or water bath

Analytical balance

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Oven

Pipettes and other standard laboratory glassware

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of 4-Methylsalicylic acid to a series of vials.

Pipette a known volume of the solvent into each vial.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to the desired temperature.

Allow the mixture to equilibrate for a sufficient time (e.g., 24-48 hours) to ensure a

saturated solution is formed. The equilibration time should be determined experimentally
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by taking measurements at different time points until a constant concentration is observed.

Sample Collection and Filtration:

After equilibration, allow the vials to stand undisturbed at the set temperature for a few

hours to let the excess solid settle.

Carefully draw a known volume of the supernatant into a syringe.

Attach a syringe filter to the syringe and filter the solution into a pre-weighed vial to

remove any undissolved solid. This step is critical to avoid overestimation of solubility.

Solvent Evaporation and Mass Determination:

Weigh the vial containing the filtered saturated solution.

Place the vial in an oven at a temperature sufficient to evaporate the solvent without

decomposing the 4-Methylsalicylic acid (e.g., 60-80°C).

Once the solvent has completely evaporated, cool the vial in a desiccator and weigh it

again.

The mass of the dissolved 4-Methylsalicylic acid is the difference between the final and

initial mass of the vial.

Calculation of Solubility:

Calculate the solubility using the following formula: Solubility (g/L) = (Mass of dissolved 4-

MSA in g / Volume of solvent used in L)

Alternative Quantification Methods:

High-Performance Liquid Chromatography (HPLC): A filtered aliquot of the saturated solution

can be diluted and analyzed by a validated HPLC method to determine the concentration of

4-Methylsalicylic acid[13][14]. This is often more accurate and requires less material.

UV-Vis Spectrophotometry: For solvents that do not absorb at the same wavelength as 4-
Methylsalicylic acid, a calibration curve can be prepared, and the concentration of a diluted
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aliquot of the saturated solution can be determined by measuring its absorbance[15][16].

Visualizations
Preparation

Sampling

Analysis (Gravimetric)

Add excess 4-MSA to vial

Add known volume of solvent

Equilibrate at constant temperature

Allow excess solid to settle

After equilibration

Withdraw supernatant

Filter through syringe filter

Collect filtrate in pre-weighed vial

Evaporate solvent

Weigh remaining solid

Calculate solubility
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Caption: Experimental workflow for gravimetric solubility determination.
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Caption: Key factors influencing the solubility of 4-Methylsalicylic acid.

Conclusion
The solubility of 4-Methylsalicylic acid is a critical parameter for its application in research and

industry. While quantitative data in water is available, there is a notable lack of comprehensive

and consistent data in common organic solvents. The conflicting qualitative reports for

methanol and DMSO underscore the necessity for researchers to experimentally determine

solubility in their specific solvent systems. The provided experimental protocol offers a reliable

method for this purpose. Further systematic studies on the solubility of 4-Methylsalicylic acid
in a broader range of solvents and at various temperatures would be highly beneficial to the

scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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